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Compound of Interest

Compound Name: 1-Vinylimidazole

Cat. No.: B087127

Technical Guide: Physicochemical Properties of
1-Vinylimidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and solubility of 1-
Vinylimidazole in water and common alcoholic solvents. The information is curated for
professionals in research and development who utilize this versatile monomer in their work.

Core Properties of 1-Vinylimidazole

1-Vinylimidazole is a heterocyclic compound with the chemical formula CsHeN2. It is a
valuable monomer in the synthesis of various polymers and copolymers with applications in
pharmaceuticals, coatings, and industrial processes. A thorough understanding of its physical
properties is crucial for its effective use in these applications.

Boiling Point

The boiling point of 1-Vinylimidazole has been determined under both atmospheric and
reduced pressure conditions. This data is essential for purification processes such as
distillation and for handling the compound at elevated temperatures.
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Property Value Conditions
N ) Atmospheric Pressure (760
Boiling Point 192-194 °C
mmHgQ)
Boiling Point 78-79 °C Reduced Pressure (13 mmHg)

Solubility Profile

1-Vinylimidazole exhibits high solubility in polar protic solvents, a critical characteristic for its
use in agueous and alcoholic systems for polymerization and formulation.[1]

Solvent Solubility
Water Miscible[2][3]
Alcohols (e.g., Methanol, Ethanol) Very Soluble[1]

Note on Miscibility: The term "miscible” indicates that 1-Vinylimidazole and water can be
mixed in all proportions to form a homogeneous solution.[2][3] This property is advantageous
for reactions and formulations requiring a wide range of concentrations. While specific
guantitative solubility data in alcohols is not readily available, the term "very soluble" suggests
a high degree of solubility, making it suitable for use in these solvent systems.[1]

Experimental Protocols

Accurate determination of boiling point and solubility is fundamental in chemical research. The
following are standard methodologies for characterizing these properties for liquid compounds
like 1-Vinylimidazole.

Determination of Boiling Point (Capillary Method)

This method is a common and reliable technique for determining the boiling point of a liquid,
especially with small sample volumes.

Apparatus:

e Thiele tube or melting point apparatus (e.g., MelTemp)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Vinylimidazole
https://www.fishersci.ca/shop/products/1-vinylimidazole-99-thermo-scientific/p-7046745
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7320608.htm
https://en.wikipedia.org/wiki/1-Vinylimidazole
https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://www.fishersci.ca/shop/products/1-vinylimidazole-99-thermo-scientific/p-7046745
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7320608.htm
https://en.wikipedia.org/wiki/1-Vinylimidazole
https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Sample of 1-Vinylimidazole

Procedure:

A small amount of 1-Vinylimidazole is placed in the small test tube.

o The capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in the Thiele tube or melting point apparatus, which is filled with
heating oil.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heat is carefully adjusted to maintain a slow, steady stream of bubbles.

e The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Solubility in Water (OECD Guideline
105: Flask Method)

For substances like 1-Vinylimidazole that are highly soluble in water, the Flask Method as
described in the OECD Guideline 105 is appropriate.
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Apparatus:

Constant temperature water bath or shaker

Flasks with stoppers

Analytical balance

Apparatus for quantitative analysis (e.g., GC, HPLC, or titration)

Filtration device (if necessary)

Procedure:

An excess amount of 1-Vinylimidazole is added to a known volume of water in a flask.

The flask is tightly stoppered and placed in a constant temperature bath, typically maintained
at 20 £ 0.5 °C.

The mixture is agitated (e.g., by shaking or stirring) for a sufficient period to reach equilibrium
(a preliminary test can determine the required time). A common duration is 24 hours.

After equilibrium is reached, the mixture is allowed to stand to let any undissolved material
settle.

A sample of the supernatant (the clear, saturated solution) is carefully withdrawn. If
necessary, the solution is filtered to remove any suspended patrticles.

The concentration of 1-Vinylimidazole in the aqueous sample is determined using a suitable
and validated analytical method.

The solubility is reported in units of mass per volume (e.g., g/L) or as a percentage. Given
that 1-Vinylimidazole is miscible with water, a saturated solution may not be achievable
under standard conditions, and this observation would be reported.

Logical Relationships and Workflows
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The following diagrams illustrate the logical flow of determining the key physicochemical
properties of 1-Vinylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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